Cas no 1805200-33-2 (2-Bromo-4-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-iodopyridine
• CAS No: 1805200-33-2
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4927422
• Update Time: 2025-06-08

2-Bromo-4-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-4-1-3(6(8)9)2-5(10)11-4/h1-2,6H
• InChI Key： PDWUXXGIQXVPBM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(N=1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-4-(difluoromethyl)-6-iodopyridine

Professional Introduction to 2-Bromo-4-(difluoromethyl)-6-iodopyridine (CAS No. 1805200-33-2)

2-Bromo-4-(difluoromethyl)-6-iodopyridine, with the CAS number 1805200-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is well-documented for its versatile applications in medicinal chemistry. The presence of both bromo and iodine substituents, along with a difluoromethyl group, makes this molecule a particularly interesting candidate for further exploration in drug discovery and material science.

The structural features of 2-Bromo-4-(difluoromethyl)-6-iodopyridine contribute to its unique reactivity and potential utility. The bromo and iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. Additionally, the difluoromethyl group is a common pharmacophore that enhances metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated moieties into drug candidates. The fluorine atoms in the difluoromethyl group can significantly influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. For instance, fluorine substitution can increase lipophilicity and reduce metabolic clearance, making it an attractive feature for oral bioavailability. This has led to numerous studies exploring the synthesis and applications of fluorinated pyridines.

One of the most compelling aspects of 2-Bromo-4-(difluoromethyl)-6-iodopyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes with small molecule inhibitors, researchers aim to develop treatments that can modulate cellular signaling pathways. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with the active site of these enzymes through hydrogen bonding and hydrophobic interactions.

The bromo and iodine substituents on 2-Bromo-4-(difluoromethyl)-6-iodopyridine provide additional opportunities for derivatization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, expanding the chemical space available for drug design. These modifications can fine-tune the binding properties of the molecule to specific kinase targets. Moreover, the presence of multiple leaving groups allows for sequential functionalization, enabling the construction of highly complex molecules with tailored pharmacological properties.

Recent advancements in computational chemistry have also facilitated the rational design of novel compounds like 2-Bromo-4-(difluoromethyl)-6-iodopyridine. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding affinity of their compounds to biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by allowing for high-throughput screening of virtual libraries before synthesizing candidate molecules in the lab.

The agrochemical industry has also recognized the potential of 2-Bromo-4-(difluoromethyl)-6-iodopyridine. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and selectivity. The unique structural features of this compound make it a promising candidate for developing new crop protection agents that can combat resistant pests while minimizing environmental impact.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-iodopyridine (CAS No. 1805200-33-2) represents a valuable building block for synthetic chemists working in pharmaceuticals and agrochemicals. Its versatile reactivity and strategic substitution pattern offer numerous opportunities for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and optimization of next-generation therapeutics and crop protection agents.